Cas no 83763-34-2 (1,3-Benzenedisulfonicacid, 5-amino-4-hydroxy-, potassium salt (1:1))

• Product Name: 1,3-Benzenedisulfonicacid, 5-amino-4-hydroxy-, potassium salt (1:1)
• CAS No: 83763-34-2
• MF: C₆H₆KNO₇S₂
• MW: 307.342640399933
• CID: 728649
• PubChem ID: 44151339
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 5-amino-4-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 5-amino-4-hydroxy-, potassium salt (1:1)
• potassium hydrogen -5-amino-4-hydroxybenzene-1,3-disulphonate
• potassium,3-amino-2-hydroxy-5-sulfobenzenesulfonate
• 83763-34-2
• POTASSIUM HYDROGEN-5-AMINO-4-HYDROXYBENZENE-1,3-DISULFONATE
• EINECS 280-719-6

• Inchi： 1S/C6H7NO7S2.K/c7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14;/h1-2,8H,7H2,(H,9,10,11)(H,12,13,14);/q;+1/p-1
• InChI Key： CBOKDZSOCSSLKA-UHFFFAOYSA-M
• SMILES： [K+].S(C1C(=C(C=C(C=1)S(=O)(=O)O)N)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 306.922
• Monoisotopic Mass: 306.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2